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Compound of Interest

Compound Name: 3-Hydroxycatalponol

Cat. No.: B157351 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides a comprehensive, step-by-step procedure for the proper disposal of 3-
Hydroxycatalponol, a sesquiterpenoid isolated from the roots of Ekmanianthe longiflora.[1]

Adherence to these protocols is essential for mitigating potential hazards and ensuring

regulatory compliance.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 3-Hydroxycatalponol is not readily available in

public databases, a precautionary approach based on general principles for handling novel

chemical compounds and related substances is imperative. All laboratory personnel handling 3-
Hydroxycatalponol should wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat. All handling of the compound,

especially in powdered form, should be conducted in a certified chemical fume hood to prevent

inhalation. In case of accidental exposure, immediately flush the affected area with copious

amounts of water and seek medical attention.

Step-by-Step Disposal Procedure
The proper disposal of 3-Hydroxycatalponol waste requires careful segregation and handling

to ensure the safety of laboratory personnel and to prevent environmental contamination.

Waste Segregation and Collection:
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Solid Waste: All solid 3-Hydroxycatalponol waste, including contaminated consumables

such as weighing paper, pipette tips, and gloves, must be collected in a dedicated, clearly

labeled hazardous waste container. The container should be sealed to prevent the release

of any dust or vapors.

Liquid Waste: Solutions containing 3-Hydroxycatalponol should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix this

waste with other solvent streams unless compatibility has been confirmed.

Container Management:

Labeling: All waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name "3-Hydroxycatalponol," and the approximate

concentration and quantity.

Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and

secure secondary containment area. This area should be away from incompatible

materials. Follow all institutional and local regulations regarding the storage of hazardous

waste, including limitations on accumulation time.

Decontamination of Empty Containers:

Triple Rinsing: Empty containers that held 3-Hydroxycatalponol must be triple-rinsed with

a suitable solvent in which the compound is soluble. The rinsate from this process is also

considered hazardous waste and must be collected in the designated hazardous liquid

waste container.[2]

Disposal of Rinsed Containers: After triple rinsing, the container should be rendered

unusable to prevent reuse. Dispose of the decontaminated container in accordance with

your institution's specific guidelines for non-hazardous laboratory glassware or plastic.[2]

Professional Disposal:

The ultimate disposal of 3-Hydroxycatalponol waste must be managed by a licensed

hazardous waste disposal company. Never dispose of this chemical down the drain or in

the regular trash.
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Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected

area and ensure the area is well-ventilated.

Containment: If it is safe to do so, contain the spill using an appropriate absorbent material.

Clean-up: Follow your laboratory's established spill clean-up procedure for solid chemical

compounds. All materials used for the clean-up, including contaminated absorbent pads and

PPE, must be collected and disposed of as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and the institutional Environmental

Health and Safety (EHS) department.

Chemical and Physical Properties
A summary of the available predicted data for 3-Hydroxycatalponol (also known as 3-

Hydroxycatalpol) is provided below. This information is crucial for understanding its behavior

and for making informed decisions on handling and storage.

Property Value

Molecular Formula C15H18O3

Molecular Weight 246.3 g/mol

Boiling Point 394.3 ± 42.0 °C (Predicted)

Density 1.188 ± 0.06 g/cm³ (Predicted)

pKa 13.28 ± 0.60 (Predicted)

Data sourced from ChemicalBook[1]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 3-
Hydroxycatalponol, from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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